Cas no 80231-38-5 (7-Methylquinoline-3-carbaldehyde)

7-Methylquinoline-3-carbaldehyde is a versatile heterocyclic compound featuring a quinoline core substituted with a methyl group at the 7-position and a formyl group at the 3-position. This structure imparts reactivity suitable for use as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The aldehyde functionality enables further derivatization through condensation, reduction, or nucleophilic addition reactions, while the methyl group enhances stability and modulates electronic properties. Its well-defined molecular framework makes it valuable for constructing complex heterocyclic systems. The compound is typically characterized by high purity and consistent performance in synthetic applications.

7-Methylquinoline-3-carbaldehyde structure

80231-38-5 structure

Product Name:7-Methylquinoline-3-carbaldehyde

CAS No:80231-38-5

MF:C₁₁H₉NO

MW:171.195262670517

CID:1031432

PubChem ID:12871074

Update Time:2025-05-28

7-Methylquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 7-Methylquinoline-3-carbaldehyde
- 7-methyl-3-quinoline carboxaldehyde
- AKOS002391957
- AHHMSCOUJVNQBP-UHFFFAOYSA-N
- CS-0455944
- AB57089
- DTXSID90512021
- SCHEMBL554880
- 80231-38-5
- DB-359923
- 7-Methyl-quinoline-3-carbaldehyde
- Inchi： 1S/C11H9NO/c1-8-2-3-10-5-9(7-13)6-12-11(10)4-8/h2-7H,1H3
- InChI Key： AHHMSCOUJVNQBP-UHFFFAOYSA-N
- SMILES： O=CC1=CN=C2C=C(C)C=CC2=C1

Computed Properties

Exact Mass: 171.068413911g/mol
Monoisotopic Mass: 171.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 30Å²

Experimental Properties

Density: 1.183±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 119-120 ºC (ethanol )
Solubility: Very slightly soluble (0.26 g/l) (25 º C),

7-Methylquinoline-3-carbaldehyde Pricemore >>

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